Cas no 2090445-40-0 (4,4-Dimethylpyrrolidine-3-carbonitrile)

• Product name: 4,4-Dimethylpyrrolidine-3-carbonitrile
• CAS No: 2090445-40-0
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 5722689
• PubChem ID: 121199312

4,4-Dimethylpyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethylpyrrolidine-3-carbonitrile
• 2090445-40-0
• AKOS026706612
• F1907-0969
• 3-Pyrrolidinecarbonitrile, 4,4-dimethyl-
• 4,4-Dimethylpyrrolidine-3-carbonitrile

• Inchi： 1S/C7H12N2/c1-7(2)5-9-4-6(7)3-8/h6,9H,4-5H2,1-2H3
• InChI Key： WHLJSWSDKRQAPK-UHFFFAOYSA-N
• SMILES： N1CC(C#N)C(C)(C)C1

Computed Properties

• Exact Mass: 124.100048391g/mol
• Monoisotopic Mass: 124.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 0.96±0.1 g/cm3(Predicted)
• Boiling Point: 210.8±33.0 °C(Predicted)
• pka: 8.65±0.10(Predicted)